Cas no 121-70-0 (Phosphonous acid,P-phenyl-)

Phosphonous acid,P-phenyl- structure
Phosphonous acid,P-phenyl- structure
Product Name:Phosphonous acid,P-phenyl-
CAS No:121-70-0
MF:C6H6O2P
MW:141.084402561188
CID:150085
PubChem ID:6327116
Update Time:2025-04-19

Phosphonous acid,P-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphonous acid,P-phenyl-
    • PHENYLPHOSPHINIC ACID
    • AC1L8BFO
    • benzenephosphonous acid
    • Dihydroxy-phenyl-phosphin
    • NSC409788
    • phenyl H-phosphinic acid
    • phenylphosphonothioic di(isobutylamide)
    • phenylphosphonous acid
    • P-phenyl-N,N'-di-isobutylphosphonothioic diamide
    • MFCD00002131
    • 121-70-0
    • FT-0649246
    • CERAPP_16137
    • NCGC00248629-01
    • 1779-48-2
    • phenyl phosphinic acid
    • [Oxo(phenyl)-lambda~5~-phosphanylidene]oxidanium
    • BP-21028
    • H12022
    • Phenylphosphinic acid, 99%
    • DTXSID70923631
    • J-011334
    • NS00001990
    • hydroxy-oxo-phenylphosphanium
    • B0025
    • EN300-7406631
    • Phosphinic acid, P-phenyl-
    • NSC 2670
    • AKOS015890488
    • Phosphinic acid, phenyl-
    • SCHEMBL36107
    • C6H7O2P
    • DTXSID80859679
    • CS-0064373
    • NSC2670
    • Benzenephosphinic acid
    • Inchi: 1S/C6H5O2P/c7-9(8)6-4-2-1-3-5-6/h1-5H/p+1
    • InChI Key: KNQVWTDLQQGKSV-UHFFFAOYSA-O
    • SMILES: [P+](C1C=CC=CC=1)(=O)O

Computed Properties

  • Exact Mass: 141.010541
  • Monoisotopic Mass: 141.010541
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 0.9

Experimental Properties

  • Melting Point: 83-85 °C(lit.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C

Phosphonous acid,P-phenyl- Security Information

  • Hazardous Material transportation number:UN 3261 8/PG 3
  • WGK Germany:3
  • Hazard Category Code: 22-34
  • Safety Instruction: 26-36/37/39-45
  • RTECS:SZ5462500
  • Hazardous Material Identification: C
  • Risk Phrases:22-34
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